Cas no 145964-33-6 ((R)-MOP)

(R)-MOP structure
(R)-MOP structure
Product Name:(R)-MOP
CAS No:145964-33-6
MF:C33H25OP
MW:468.524769544601
MDL:MFCD45964336
CID:64951
Update Time:2024-11-02

(R)-MOP Chemical and Physical Properties

Names and Identifiers

    • (R)-2-(diphenylphosphino)-2'-methoxy-1,1'-binaphthyl (R)-MOP
    • (S)-2-diphenyphosphino,2'-methoxyl-1,1'-binaphthyl
    • (R)-(+)-2-(Diphenylphosphino)-2'-methoxy-1,1'-binaphthyl
    • (R)-(2'-Methoxy[1,1'-binaphthalen]-2-yl)diphenyl-phosphine
    • (R)-MOP
    • (R)-(+)-2-(Diphenylphosphino)-2-methoxy-1,1-binaphthyl
    • (R)-(+)-2-Diphenylphosphino-2'-methoxy-1,1'-binaphthyl
    • (R)-(2'-Methoxy-[1,1'-binaphthalen]-2-yl)diphenylphosphine
    • (S)-(-)-2-Diphenylphosphino-2'-methoxy-1,1'-binaphthyl
    • (R)-(+)-MOP
    • [(1R)-2'-METHOXY[1,1'-BINAPHTHALEN]-2-YL]DIPHENYL-PHOSPHINE
    • (S)-2-(DIPHENYLPHOSPHINO)-2'-METHOXY-1,1'-BINAPHTHYL
    • (S)-(-)-(DIPHENYLPHOSPHINO)-2'-METHOXY-1,1'-BINAPHTHYL
    • (S)-(-)-2-(DIPHENYLPHOSPHINO)-2'-METHOXY-1,1'-BINAPHTHYL
    • R-MOP >=94%
    • 98% (R)-MOP
    • MDL: MFCD45964336
    • Inchi: 1S/C33H25OP/c1-34-30-22-20-24-12-8-10-18-28(24)32(30)33-29-19-11-9-13-25(29)21-23-31(33)35(26-14-4-2-5-15-26)27-16-6-3-7-17-27/h2-23H,1H3
    • InChI Key: KRWTWSSMURUMDE-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=C2C=CC=CC2=C1C1=C(C=CC2C=CC=CC1=2)OC

Computed Properties

  • Exact Mass: 468.16400
  • Monoisotopic Mass: 468.164
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 5
  • Complexity: 634
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2A^2

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 177-179°C
  • Boiling Point: 584.123°C at 760 mmHg
  • Flash Point: 386.1ºC
  • PSA: 22.82000
  • LogP: 7.42680
  • Solubility: Not determined
  • Sensitiveness: air sensitive
  • Specific Rotation: +67° ±2° (c 1, toluene)
  • Optical Activity: [α]20/D +94°, c = 0.5 in chloroform

(R)-MOP Security Information

(R)-MOP Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
600397-500mg
(R)-MOP
145964-33-6 98%
500mg
¥850.0 2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
600397-250mg
(R)-MOP
145964-33-6 98%
250mg
¥520.0 2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
600397-100mg
(R)-MOP
145964-33-6 98%
100mg
¥250.0 2024-07-19
Alichem
A219006014-250mg
(R)-(2'-Methoxy-[1,1'-binaphthalen]-2-yl)diphenylphosphine
145964-33-6 95%
250mg
241.28 USD 2021-06-15
Alichem
A219006014-1g
(R)-(2'-Methoxy-[1,1'-binaphthalen]-2-yl)diphenylphosphine
145964-33-6 95%
1g
614.80 USD 2021-06-15
Chemenu
CM141217-1g
(R)-(2'-Methoxy-[1,1'-binaphthalen]-2-yl)diphenylphosphine
145964-33-6 95%
1g
$542 2021-08-05
TRC
R600000-25mg
(R)-MOP
145964-33-6
25mg
$75.00 2023-05-17
TRC
R600000-100 mg
(R)-MOP
145964-33-6
100MG
220.00 2021-07-18
TRC
R600000-250 mg
(R)-MOP
145964-33-6
250MG
440.00 2021-07-18
Chemenu
CM141217-1g
(R)-(2'-Methoxy-[1,1'-binaphthalen]-2-yl)diphenylphosphine
145964-33-6 95%
1g
$*** 2023-03-30
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd